Cas no 62317-43-5 (Butanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester)

• Product Name: Butanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester
• CAS No: 62317-43-5
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• CID: 449452
• PubChem ID: 12541111
• Update Time: 2025-04-19

Butanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester
• ethyl 3-acetyloxy-2-azidobutanoate
• 62317-43-5
• Ethyl 3-(acetyloxy)-2-azidobutanoate
• DTXSID80501848

• Inchi： 1S/C8H13N3O4/c1-4-14-8(13)7(10-11-9)5(2)15-6(3)12/h5,7H,4H2,1-3H3
• InChI Key： DOCNAANXAZCNDY-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)C(C(=O)OCC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 215.09069
• Monoisotopic Mass: 215.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 101.36